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Compound of Interest

Compound Name: Decarbonyl Rivaroxaban-d4

Cat. No.: B15142752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data, handling

procedures, and physicochemical properties of Decarbonyl Rivaroxaban-d4. This document

is intended to serve as a key resource for laboratory personnel and researchers engaged in the

study and use of this stable isotope-labeled impurity of the anticoagulant drug Rivaroxaban.

Introduction
Decarbonyl Rivaroxaban-d4 is a deuterated form of a known Rivaroxaban impurity.[1] Stable

isotope-labeled compounds such as this are essential internal standards for quantitative

analysis by mass spectrometry, enabling precise tracking and measurement in biological

matrices.[2] Understanding the safety and handling of this compound is critical for ensuring

laboratory safety and experimental integrity. While a specific Safety Data Sheet (SDS) for

Decarbonyl Rivaroxaban-d4 is not publicly available, this guide synthesizes information from

the SDS of related compounds, including Rivaroxaban-d4 and the non-deuterated Decarbonyl

Rivaroxaban, to provide the most comprehensive safety profile possible.

Physicochemical Properties
The fundamental physicochemical characteristics of Decarbonyl Rivaroxaban-d4 are

summarized below. This data is crucial for proper storage, handling, and experimental design.
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Property Value Reference

Molecular Formula C₁₈D₄H₁₆ClN₃O₄S [3]

Molecular Weight 413.912 g/mol [3]

Accurate Mass 413.111 [3]

Synonyms

5-Chloro-N-[(2R)-2-hydroxy-3-

[[4-(3-oxo-4-

morpholinyl)phenyl]amino]prop

yl]-2-thiophenecarboxamide-d4

[1][3]

Product Format Neat [3]

Safety and Hazard Information
Based on the safety data for Rivaroxaban-d4 and Rivaroxaban, the following hazards should

be considered when handling Decarbonyl Rivaroxaban-d4. It is imperative to treat this

compound with the appropriate precautions as a substance of unknown potency.[4]

Hazard Identification
The GHS hazard classifications for the closely related compound, Rivaroxaban-d4, are as

follows:

Hazard Class Hazard Statement

Acute Toxicity (Oral) H302: Harmful if swallowed

Acute Toxicity (Inhalation) H332: Harmful if inhaled

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Chronic Aquatic Toxicity
H411: Toxic to aquatic life with long lasting

effects

Data extrapolated from Rivaroxaban-d4 Safety Data Sheet.[5]
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First-Aid Measures
In the event of exposure, the following first-aid procedures are recommended. Medical

attention should be sought immediately.

Exposure Route First-Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

artificial respiration.

[4][5]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing.

[4][5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[4][5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person.

[4]

Experimental Protocols and Handling
While specific experimental protocols for Decarbonyl Rivaroxaban-d4 are not detailed in the

available safety literature, the following guidelines for safe handling and storage are based on

best practices for similar chemical compounds in a research setting.

Personal Protective Equipment (PPE)
A logical workflow for donning and using appropriate PPE is essential for minimizing exposure.
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Figure 1: Recommended Personal Protective Equipment (PPE) Workflow.

Handling and Storage
Handling: Use in a well-ventilated area, preferably within a chemical fume hood.[5] Avoid

generating dust.[6] Wash hands thoroughly after handling.[4]

Storage: Store in a tightly sealed container in a dry and well-ventilated place.[4]

Recommended storage temperature is typically between 2°C to 8°C.[7]

Disposal
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the product to enter the sewage system.[5]

Toxicological and Ecological Information
Detailed toxicological and ecotoxicological studies for Decarbonyl Rivaroxaban-d4 are not

available. However, data for the parent compound, Rivaroxaban, and its deuterated form

indicate potential for harm.
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Toxicological Endpoint Finding Reference

Acute Toxicity
Harmful if swallowed or inhaled

(data for Rivaroxaban-d4).
[5]

Carcinogenicity

Not listed as a carcinogen by

IARC, NTP, or OSHA (data for

Rivaroxaban-d4).

[5]

Ecotoxicity

Toxic to aquatic life with long-

lasting effects (data for

Rivaroxaban and Rivaroxaban-

d4).

[5][6]

Metabolic Context: Rivaroxaban and its Impurity
Decarbonyl Rivaroxaban is an impurity of Rivaroxaban.[1] Rivaroxaban itself is a direct inhibitor

of Factor Xa, a critical enzyme in the coagulation cascade.[2][8] Understanding this relationship

is important for researchers studying the metabolism and bioanalysis of Rivaroxaban.
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Figure 2: Relationship between Rivaroxaban and its Decarbonyl Impurity.

Conclusion
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While a dedicated Safety Data Sheet for Decarbonyl Rivaroxaban-d4 is not currently

available, a conservative approach to safety and handling is warranted based on the known

hazards of the parent compound and its deuterated analog. Researchers should adhere to the

handling, storage, and disposal guidelines outlined in this document and consult the SDS for

Rivaroxaban and Rivaroxaban-d4 for further details. The use of appropriate personal protective

equipment and sound laboratory practices are paramount to ensure the safety of personnel

and the integrity of research outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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